Cas no 32746-64-8 (12-Methyl-8-oxotridecanoic acid)

• Product Name: 12-Methyl-8-oxotridecanoic acid
• CAS No: 32746-64-8
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 5071387
• PubChem ID: 146681341
• Update Time: 2024-11-07

12-Methyl-8-oxotridecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-Methyl-8-oxotridecanoic acid
• Tridecanoic acid, 12-methyl-8-oxo-
• E81490
• 32746-64-8
• CS-0128951
• starbld0013492

• Inchi： 1S/C14H26O3/c1-12(2)8-7-10-13(15)9-5-3-4-6-11-14(16)17/h12H,3-11H2,1-2H3,(H,16,17)
• InChI Key： AWASWGRKOPHXGB-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(=O)O)CCCC(C)C

Computed Properties

• Exact Mass: 242.18819469 g/mol
• Monoisotopic Mass: 242.18819469 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4
• Molecular Weight: 242.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids